5-(2-Fluoro-4-methylphenyl)pyridin-3-ol
Overview
Description
“5-(2-Fluoro-4-methylphenyl)pyridin-3-ol” is a chemical compound with the molecular formula C12H10FNO . It is used in various applications in the chemical industry .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For instance, a compound named “5-(2-Fluoro-4-[11C]methoxyphenyl)-2,2-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine-7-carboxamide” was synthesized via the O-[11C]methylation of phenol 24 .Molecular Structure Analysis
The molecular structure of “this compound” can be found in various databases . The compound has a molecular weight of 203.216g/mol .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not mentioned in the sources, the compound is likely to participate in reactions typical for pyridinols and fluoroaromatics .Mechanism of Action
5-(2-Fluoro-4-methylphenyl)pyridin-3-ol has been found to act as an antagonist of the 5-HT1A receptor, which is a serotonin receptor involved in the regulation of mood, anxiety, and appetite. This compound has also been found to act as an agonist of the 5-HT2A receptor, which is a serotonin receptor involved in the regulation of sleep and appetite. In addition, this compound has been found to act as an antagonist of the 5-HT3 receptor, which is a serotonin receptor involved in the regulation of nausea and vomiting.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of serotonin and other neurotransmitters. This compound has also been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. In addition, this compound has been found to inhibit the activity of the enzyme adenosine deaminase, which is involved in the metabolism of adenosine.
Advantages and Limitations for Lab Experiments
5-(2-Fluoro-4-methylphenyl)pyridin-3-ol has been found to have a range of advantages and limitations for laboratory experiments. One advantage of using this compound is that it has a wide range of applications in biomedical research, drug discovery, and drug development. In addition, this compound is a stable molecule that is easily synthesized and can be used in a variety of laboratory experiments. However, one limitation of using this compound is that it is a relatively expensive compound, which can limit its use in some laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol in scientific research. One potential future direction is to use this compound as a fluorescent probe for the detection of small molecules. Another potential future direction is to use this compound as a substrate for the study of enzymes. In addition, this compound could be used to study the effects of small molecules on the activity of enzymes and to study the binding of small molecules to proteins and DNA. Finally, this compound could be used to study the effects of metal ions on protein conformation and to study the effects of metal ions on the activity of enzymes.
Scientific Research Applications
5-(2-Fluoro-4-methylphenyl)pyridin-3-ol is a versatile molecule that has been used in a wide range of scientific research applications. It has been used as a fluorescent probe for the detection of metal ions, as a photolabile protecting group in peptide synthesis, and as a substrate for the study of enzymes. It has also been used to study the effects of metal ions on protein conformation and to study the binding of metal ions to proteins and DNA. In addition, this compound has been used to study the effects of small molecules on protein folding and to study the effects of small molecules on the activity of enzymes.
Safety and Hazards
properties
IUPAC Name |
5-(2-fluoro-4-methylphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO/c1-8-2-3-11(12(13)4-8)9-5-10(15)7-14-6-9/h2-7,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGLITWZXXCGGMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=CN=C2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40682622 |
Source
|
| Record name | 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40682622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261907-22-5 |
Source
|
| Record name | 5-(2-Fluoro-4-methylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40682622 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[3-(Trifluoromethyl)phenyl]pyridin-3-ol](/img/structure/B3095043.png)
